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Compound of Interest

Compound Name: MM0299

Cat. No.: B15574125 Get Quote

Essential Safety and Handling Guide for MM0299
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

MM02929, a selective and cell-penetrant inhibitor of lanosterol synthase (LSS). Adherence to

these guidelines is crucial for ensuring laboratory safety and the integrity of your research.

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory when handling MM0299 to minimize

exposure and ensure personal safety. The following table summarizes the required PPE.

Category Item Specifications

Eye Protection Safety Glasses
ANSI Z87.1 certified, with side

shields

Hand Protection Chemical-resistant gloves
Nitrile rubber, minimum

thickness 0.11 mm

Body Protection Laboratory Coat Standard, full-length

Respiratory Protection Dust mask or respirator

Recommended when handling

large quantities or for

prolonged periods

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15574125?utm_src=pdf-interest
https://www.benchchem.com/product/b15574125?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling Protocols
General Handling:

Handle MM0299 in a well-ventilated area, preferably in a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Do not breathe dust or aerosols.

Wash hands thoroughly after handling.

Ensure an eyewash station and safety shower are readily accessible.

Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Recommended storage temperature is -20°C for long-term storage.

Disposal Plan
Dispose of MM0299 and any contaminated materials in accordance with all applicable federal,

state, and local regulations.

Unused Product: Dispose of as hazardous waste. Do not allow it to enter the environment.

Contaminated PPE: Dispose of as hazardous waste.

Quantitative Safety Data
At the time of this publication, specific quantitative toxicological data and occupational

exposure limits for MM0299 are not publicly available.
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Data Point Value

Acute Toxicity (Oral, Dermal, Inhalation) Not available

LD50/LC50 Not available

Occupational Exposure Limits (OEL) Not available

Mechanism of Action: Inhibition of Lanosterol
Synthase
MM0299 is a potent inhibitor of lanosterol synthase (LSS), a key enzyme in the cholesterol

biosynthesis pathway. By inhibiting LSS, MM0299 blocks the conversion of (S)-2,3-

epoxysqualene to lanosterol, thereby disrupting the production of cholesterol. This inhibition

diverts the metabolic flux towards an alternative pathway, leading to the accumulation of

24(S),25-epoxycholesterol (EPC). The depletion of cellular cholesterol and the accumulation of

EPC are believed to be the primary mechanisms behind the anti-glioblastoma activity of

MM0299.[1][2][3][4]
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Caption: Mechanism of MM0299 action on the cholesterol biosynthesis pathway.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15574125?utm_src=pdf-body
https://www.benchchem.com/product/b15574125?utm_src=pdf-body
https://www.benchchem.com/product/b15574125?utm_src=pdf-body
https://www.mdpi.com/2218-273X/14/4/410
https://www.medchemexpress.com/mm0299.html
https://file.medchemexpress.com/batch_PDF/HY-160972/MM0299-SDS-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12121834/
https://www.benchchem.com/product/b15574125?utm_src=pdf-body-img
https://www.benchchem.com/product/b15574125?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Handling MM0299 in the
Laboratory
The following diagram outlines a standard workflow for handling MM0299 in a research

laboratory setting, from reception to disposal.
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Caption: Standard laboratory workflow for handling MM0299.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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